Cas no 2248213-85-4 ((2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid)
(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid is a chiral carboxylic acid derivative featuring a trifluoromethyl-substituted oxolane (tetrahydrofuran) ring. The (2S)-stereocenter and the electron-withdrawing trifluoromethyl group confer unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is particularly useful for introducing trifluoromethylated heterocycles into target molecules, enhancing metabolic stability and lipophilicity. The compound’s well-defined chirality also supports enantioselective applications, such as asymmetric synthesis or chiral auxiliaries. High purity and consistent stereochemical integrity ensure reproducibility in research and industrial processes. Suitable for further functionalization, it serves as a versatile building block in medicinal chemistry and material science.
![(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid structure](https://ossimg.kuujia.com/scimg/2248500/2248213-85-4x500.png)
2248213-85-4 structure
Product Name:(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid
CAS No:2248213-85-4
MF:C8H11F3O3
MW:212.166353464127
CID:5996352
PubChem ID:137938484
Update Time:2025-10-17
(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248213-85-4
- (2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid
- EN300-6511803
-
- Inchi： 1S/C8H11F3O3/c1-4(7(12)13)5-2-3-6(14-5)8(9,10)11/h4-6H,2-3H2,1H3,(H,12,13)/t4-,5?,6?/m0/s1
- InChI Key： XOFCIJCKEYIGQW-KXGSVCODSA-N
- SMILES： FC(C1CCC([C@@H](C(=O)O)C)O1)(F)F
Computed Properties
- Exact Mass: 212.06602869g/mol
- Monoisotopic Mass: 212.06602869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511803-0.05g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 0.05g |
$2026.0 | 2025-03-14 | |
| Enamine | EN300-6511803-0.1g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 0.1g |
$2123.0 | 2025-03-14 | |
| Enamine | EN300-6511803-0.25g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 0.25g |
$2220.0 | 2025-03-14 | |
| Enamine | EN300-6511803-0.5g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 0.5g |
$2317.0 | 2025-03-14 | |
| Enamine | EN300-6511803-1.0g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 1.0g |
$2412.0 | 2025-03-14 | |
| Enamine | EN300-6511803-2.5g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 2.5g |
$4728.0 | 2025-03-14 | |
| Enamine | EN300-6511803-5.0g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 5.0g |
$6996.0 | 2025-03-14 | |
| Enamine | EN300-6511803-10.0g |
(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid |
2248213-85-4 | 95.0% | 10.0g |
$10375.0 | 2025-03-14 |
(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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